2-((5-chlorothiophen-2-yl)sulfonyl)-2,3,4,7,8,9-hexahydro-1H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazine

• IUPAC Name: 11-(5-chlorothiophen-2-yl)sulfonyl-7,8,11-triazatricyclo[6.4.0.02,6]dodeca-1,6-diene
• InChI: InChI=1S/C13H14ClN3O2S2/c14-12-4-5-13(20-12)21(18,19)16-6-7-17-11(8-16)9-2-1-3-10(9)15-17/h4-5H,1-3,6-8H2
• InChI Key: LSGDSQFAWPCQFF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C3CN(CCN3N=C2C1)S(=O)(=O)C4=CC=C(S4)Cl
• Molecular Formula: C13H14ClN3O2S2
• Molecular Weight: 343.9 g/mol

Description

2-((5-chlorothiophen-2-yl)sulfonyl)-2,3,4,7,8,9-hexahydro-1H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazine is a useful research compound. Its molecular formula is C13H14ClN3O2S2 and its molecular weight is 343.84. The purity is usually 95%.
BenchChem offers high-quality 2-((5-chlorothiophen-2-yl)sulfonyl)-2,3,4,7,8,9-hexahydro-1H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((5-chlorothiophen-2-yl)sulfonyl)-2,3,4,7,8,9-hexahydro-1H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antibacterial Evaluation

Research has demonstrated the synthesis of novel heterocyclic compounds containing a sulfonamido moiety, aiming at applications as antibacterial agents. The synthesis involved reacting precursors with a variety of active methylene compounds, leading to the production of compounds with significant antibacterial activities (Azab, Youssef, & El‐Bordany, 2013).

Antimicrobial Activity of Heterocyclic Compounds

Further research has focused on the development of new heterocycles based on sulfonamide structures, with a keen interest in their antimicrobial properties. These studies have synthesized a range of compounds, including pyrazole, isoxazole, and thiazole derivatives, which have been tested for their efficacy against various bacterial and fungal strains, showing promising results in inhibiting microbial growth (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Potential in Antitumor Activities

The compound's derivatives have been explored for their potential antitumor activities. Research involving the synthesis of pyrazole and thiophene derivatives, for example, has screened these compounds against various cancer cell lines. Some derivatives have shown promising results, indicating potential applications in cancer treatment (Mohareb, Samir, & El-Arab, 2015).

Docking Simulations for Antimicrobial and Antitubercular Agents

Investigations have also been conducted on benzene sulfonamide pyrazole oxadiazole derivatives of the compound, synthesized and evaluated for their antimicrobial as well as antitubercular activities. Molecular docking studies have been carried out to understand the mode of inhibition, showing some compounds to be effective against E. coli, P. aeruginosa, S. aureus, and M. tuberculosis, thereby highlighting their potential as antimicrobial and antitubercular agents (Shingare et al., 2022).